![molecular formula C4H5F5O B1365246 2-(1,1-Difluoroethoxy)-1,1,1-trifluoroethane CAS No. 25352-91-4](/img/structure/B1365246.png)
2-(1,1-Difluoroethoxy)-1,1,1-trifluoroethane
Overview
Description
Scientific Research Applications
Refrigeration
1,1-Difluoroethane is used as a refrigerant, often listed as R-152a or HFC-152a . It’s an organofluorine compound with a chemical formula of
C2H4F2C_2H_4F_2C2H4F2
.Aerosol Propellant
This compound is also used as a propellant for aerosol sprays . It’s a colorless gas that can be used in various products, particularly those subject to stringent volatile organic compound (VOC) requirements .
Gas Duster
1,1-Difluoroethane is commonly used in gas duster products . These are often used for cleaning electronic equipment and other sensitive devices.
Thermophysical Property Data
The compound is included in the NIST/TRC Web Thermo Tables, which provide access to a collection of critically evaluated thermodynamic property data . These data are generated through dynamic data analysis .
Environmental Impact Study
1,2-Difluoroethane is studied as a greenhouse gas when released into the atmosphere . It has a warming equivalent to 140 times that of carbon dioxide .
Leak Detection
The molecular weight of difluoroethane is 66, making it a useful and convenient tool for detecting vacuum leaks in Gas chromatography–mass spectrometry (GC-MS) systems .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds like methoxyflurane, which is a volatile anesthetic, primarily target the central nervous system to induce a state of anesthesia .
Mode of Action
Methoxyflurane, a structurally similar compound, induces a reduction in junctional conductance by decreasing gap junction channel opening times and increasing gap junction channel closing times . It also activates calcium-dependent ATPase in the sarcoplasmic reticulum by increasing the fluidity of the lipid membrane .
Biochemical Pathways
Methoxyflurane, a structurally similar compound, is known to alter the activity of channels that underlie the action potential .
Pharmacokinetics
Methoxyflurane, a structurally similar compound, is known to have a rapid onset of action and a duration of action of several minutes .
Result of Action
The onset of pain relief is rapid and of a short duration .
Action Environment
It is known that the efficacy and stability of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .
properties
IUPAC Name |
2-(1,1-difluoroethoxy)-1,1,1-trifluoroethane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5F5O/c1-3(5,6)10-2-4(7,8)9/h2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUGFHDZVRRASHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(OCC(F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5F5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80474265 | |
Record name | 2-(1,1-Difluoroethoxy)-1,1,1-trifluoroethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80474265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,1-Difluoroethoxy)-1,1,1-trifluoroethane | |
CAS RN |
25352-91-4 | |
Record name | 2-(1,1-Difluoroethoxy)-1,1,1-trifluoroethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80474265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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